1-Bromo-4-(difluoromethyl)-2-methylbenzene

• IUPAC Name: 1-bromo-4-(difluoromethyl)-2-methylbenzene
• InChI: InChI=1S/C8H7BrF2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4,8H,1H3
• InChI Key: DVPFXUNGDTUPRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(F)F)Br
• Molecular Formula: C8H7BrF2
• Molecular Weight: 221.04 g/mol

Description

“1-Bromo-4-(difluoromethyl)-2-methylbenzene” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound can be represented by its InChI code. For a similar compound, “1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene”, the InChI code is "1S/C8H4BrF5/c9-6-2-1-4(7(10)11)3-5(6)8(12,13)14/h1-3,7H". This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be represented by its molecular weight, density, and storage temperature. For a similar compound, “1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene”, the molecular weight is 275.02, and it is stored at ambient temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A study highlighted the synthesis of a similar compound, 1-bromo-2,4-dinitrobenzene, from bromobenzene, which is used as an intermediate in medicinal agents, organic dyes, and electroluminescent materials. The synthesis achieved a high yield and purity, indicating the feasibility of synthesizing similar brominated compounds efficiently (Xuan et al., 2010).

• Chemical Reactions and Derivatives : Research on the bromination of 1,4-dimethoxy-2,3-dimethylbenzene, which resulted in various bromination products including 1-bromo-4-bromomethyl-2,5-dimethoxy-3-methylbenzene, demonstrates the potential for diverse chemical derivatives from similar brominated compounds (Aitken et al., 2016).

• Electrochemical Properties : An electrochemical study involving halobenzenes, including 1-bromo-4-fluorobenzene, provides insights into the electrochemical behavior of such compounds, which can be relevant for understanding the properties of 1-Bromo-4-(difluoromethyl)-2-methylbenzene (Horio et al., 1996).

Applications in Material Science and Organic Chemistry

• Thermochemistry in Material Science : A study on the thermochemistry of halogen-substituted methylbenzenes, including 1-bromo-2-methylbenzene, contributes valuable data on vapor pressures, vaporization, fusion, and sublimation enthalpies. These properties are crucial for understanding the behavior of similar compounds in various material science applications (Verevkin et al., 2015).

• Polymer Solar Cells : Research involving 1-Bromo-4-Nitrobenzene, a compound structurally similar to 1-Bromo-4-(difluoromethyl)-2-methylbenzene, has shown its application in improving the electron transfer process of polymer solar cells. This suggests potential applications of similar brominated compounds in renewable energy technology (Fu et al., 2015).

• Organic Synthesis : Studies like the synthesis of 1-bromo-4-[18F]fluorobenzene, which is important for 18F-arylation reactions in medicinal chemistry, highlight the potential of brominated benzene derivatives in organic synthesis and pharmaceutical applications (Ermert et al., 2004).

Mechanism of Action

The mechanism of action of a chemical compound usually refers to its interactions with biological systems, which is not applicable for “1-Bromo-4-(difluoromethyl)-2-methylbenzene” as it is not a bioactive compound.

Safety and Hazards

The safety and hazards of a compound are usually represented by its hazard statements. For a similar compound, “1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene”, the hazard statements are “H314”, which means it causes severe skin burns and eye damage.